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Compound of Interest

Bz-Pro-Phe-Arg-Pna
Compound Name:
hydrochloride

cat. No.: B15598873

Researchers and laboratory personnel must adhere to specific safety protocols for the disposal
of Bz-Pro-Phe-Arg-pNA hydrochloride, a chromogenic substrate for various proteases. While
this compound is not classified as hazardous under the Globally Harmonized System (GHS),
proper disposal is crucial to maintain a safe laboratory environment and comply with
regulations. This guide provides essential information on the proper disposal procedures for
Bz-Pro-Phe-Arg-pNA hydrochloride.

Chemical and Physical Properties

A summary of the key quantitative data for Bz-Pro-Phe-Arg-pNA hydrochloride is presented
below. Understanding these properties is the first step in safe handling and disposal.
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Property Value

Molecular Formula Cs3H3sNsOe-HCI
Molecular Weight 679.17 g/mol
Appearance Not determined

Odor Not determined

Boiling Point/Range Undetermined
Flammability Product is not flammable

Class 1 (Self-assessment): slightly hazardous
Water Hazard Class
for water

Disposal Protocol

Before beginning any disposal procedure, it is imperative to consult the manufacturer's Safety
Data Sheet (SDS) and all applicable local, state, and federal regulations. The following steps
provide a general guideline for the disposal of Bz-Pro-Phe-Arg-pNA hydrochloride.

Step 1: Personal Protective Equipment (PPE)

While no special protective equipment is required under normal use conditions, it is always best
practice in a laboratory setting to wear standard PPE.[1] This includes:

o Safety glasses or goggles
e Lab coat

e Gloves

Step 2: Waste Collection

Collect waste material in a designated and clearly labeled container. Avoid mixing with other
chemical waste to prevent unforeseen reactions.

Step 3: Disposal Route
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For unused or waste Bz-Pro-Phe-Arg-pNA hydrochloride:

o Small Quantities: For small quantities typically used in research, the product can be picked
up mechanically and disposed of as regular laboratory waste, provided it is not contaminated
with other hazardous materials.

e Large Quantities: For larger amounts, it is recommended to consult with your institution's
environmental health and safety (EHS) office for specific guidance. Do not allow large
guantities of the undiluted product to enter ground water, water courses, or sewage systems.

Step 4: Decontamination

Thoroughly clean any surfaces or equipment that have come into contact with the chemical
using appropriate cleaning agents. Dispose of any contaminated cleaning materials, such as
paper towels, in the designated laboratory waste container.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Bz-Pro-Phe-Arg-pNA hydrochloride is
illustrated in the following diagram.
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[Start: Identify Bz-Pro-Phe-Arg-pNA hydrochloride for disposal)

'

Consult Safety Data Sheet (SDS) and Local Regulations

'

Small Large

( ) ( Consult Environmental Health & Safety (EHS) for guidance )

[ End: Disposal complete ]

Click to download full resolution via product page

Caption: Disposal workflow for Bz-Pro-Phe-Arg-pNA hydrochloride.
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Disclaimer: This information is intended as a guide and does not replace the need to consult
the official Safety Data Sheet and local regulations for chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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